Cas no 2580199-44-4 (3-oxabicyclo3.1.1heptan-1-amine)

• Product Name: 3-oxabicyclo3.1.1heptan-1-amine
• CAS No: 2580199-44-4
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD33020579
• CID: 5659542
• PubChem ID: 155859021
• Update Time: 2025-06-11

3-oxabicyclo3.1.1heptan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-oxabicyclo[3.1.1]heptan-1-amine
• EN300-27717331
• EN300-27699271
• 2580199-44-4
• (1r)-3-oxabicyclo[3.1.1]heptan-1-amine
• 3-oxabicyclo3.1.1heptan-1-amine

• MDL： MFCD33020579
• Inchi： 1S/C6H11NO/c7-6-1-5(2-6)3-8-4-6/h5H,1-4,7H2
• InChI Key： YQPGSXWEFXNCFR-UHFFFAOYSA-N
• SMILES： O1CC2CC(C1)(C2)N

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 166.1±23.0 °C(Predicted)
• pka: 9.92±0.20(Predicted)

Additional information on 3-oxabicyclo3.1.1heptan-1-amine

Introduction to 3-oxabicyclo3.1.1heptan-1-amine (CAS No: 2580199-44-4)

3-oxabicyclo3.1.1heptan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2580199-44-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative features a unique structural framework that has garnered attention due to its potential biological activities and synthetic utility. The presence of both an oxygen-containing heterocycle and an amine functional group makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 3-oxabicyclo3.1.1heptan-1-amine consists of a seven-membered oxygen-containing ring fused with a three-membered nitrogen-containing ring, creating a rigid bicyclic system. This structural motif is not only chemically intriguing but also offers opportunities for selective functionalization at various positions, including the amine group and the carbonyl oxygen. Such structural features are often exploited in drug design to enhance binding affinity, metabolic stability, and overall pharmacological profile.

In recent years, there has been growing interest in exploring the pharmacological potential of bicyclic amine derivatives due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. 3-oxabicyclo3.1.1heptan-1-amine has been studied as a precursor in the synthesis of novel compounds with potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The compound’s unique stereochemistry and electronic properties make it an attractive candidate for further investigation.

One of the most compelling aspects of 3-oxabicyclo3.1.1heptan-1-amine is its role as a building block in medicinal chemistry. Researchers have leveraged its structural framework to develop analogs with enhanced bioavailability and improved pharmacokinetic profiles. For instance, modifications at the amine group can introduce various substituents that modulate receptor interactions, while alterations around the oxygen-containing ring can influence metabolic pathways and drug clearance rates.

The synthesis of 3-oxabicyclo3.1.1heptan-1-amine involves multi-step organic transformations that highlight the compound’s synthetic versatility. Key synthetic strategies include cycloaddition reactions, ring-closure processes, and selective functionalization techniques. These methods not only provide access to the target molecule but also offer insights into its reactivity and potential for further derivatization.

Recent advances in computational chemistry have enabled more efficient virtual screening and molecular modeling studies for 3-oxabicyclo3.1.1heptan-1-amine derivatives. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further preclinical evaluation. This interdisciplinary approach has been particularly valuable in understanding the compound’s interactions with biological targets such as enzymes and receptors.

The biological activity of 3-oxabicyclo3.1.1heptan-1-amine has been explored in several preclinical studies, where it demonstrated potential therapeutic effects in models of inflammation and neurodegeneration. The compound’s ability to modulate key signaling pathways suggests its utility as a lead compound for developing novel therapeutics. Additionally, its structural similarity to known bioactive molecules makes it a valuable scaffold for structure-based drug design.

In conclusion, 3-oxabicyclo3.1.1heptan-1-amine (CAS No: 2580199-44-4) represents a significant advancement in pharmaceutical research due to its unique structural features, synthetic accessibility, and promising biological activities. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance as a key intermediate in drug discovery efforts aimed at addressing unmet medical needs.